Cas no 6815-51-6 (Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-)
6815-51-6 structure
Product Name:Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
CAS No:6815-51-6
MF:C24H32O4
MW:384.508487701416
CID:519072
PubChem ID:151431
Update Time:2025-04-19
Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene- Chemical and Physical Properties
Names and Identifiers
-
- Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene-
- [(8R,9S,10R,13S,14S,17R)-17-acetyl-10,13-dimethyl-16-methylidene-3-oxo-1,2,6,7,8,9,11,12,14,15-decahydrocyclopenta[a]phenanthren-17-yl] acetate
- 17ALPHA-ACETOXY-16-METHYLENE-PREGN-4-EN-3,20-DIONE
- 16-Methylene-17alpha-acetoxyprogesterone
- Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene
- SCHEMBL571579
- Pregn-4-ene-3,20-dione, 17-(acetyloxy)-16-methylene-
- 17-(Acetyloxy)-16-methylenepregn-4-ene-3,20-dione
- 6815-51-6
- PREGN-4-ENE-3,20-DIONE, 17-HYDROXY-16-METHYLENE-, ACETATE
- 16-METHYLENE-17.ALPHA.-HYDROXY-4-PREGNENE-3,20-DIONE 17-ACETATE.
- 16-METHYLENE-3,20-DIOXOPREGN-4-EN-17-YL ACETATE
- UNII-XYO20AWR0I
- PROGESTERONE, 17-HYDROXY-16-METHYLENE-, ACETATE
- DTXSID20987647
- XYO20AWR0I
- 17-ACETOXY-16-METHYLENEPROGESTERONE
- DB-250245
-
- Inchi: 1S/C24H32O4/c1-14-12-21-19-7-6-17-13-18(27)8-10-22(17,4)20(19)9-11-23(21,5)24(14,15(2)25)28-16(3)26/h13,19-21H,1,6-12H2,2-5H3/t19-,20+,21+,22+,23+,24+/m1/s1
- InChI Key: XSNMCQGNVPSIQM-CKOZHMEPSA-N
- SMILES: O(C(C)=O)[C@]1(C(C)=O)C(=C)C[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O
Computed Properties
- Exact Mass: 384.23000
- Monoisotopic Mass: 384.23
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 807
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 60.4Ų
Experimental Properties
- Density: 1.14
- Boiling Point: 499.5°C at 760 mmHg
- Flash Point: 215°C
- Refractive Index: 1.546
- PSA: 60.44000
- LogP: 4.57530
Pregn-4-ene-3,20-dione,17-(acetyloxy)-16-methylene- Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives
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